Cas no 1804543-25-6 (2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine
• CAS No: 1804543-25-6
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4931232
• Update Time: 2025-10-29

2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-5-1-4(15-7(10,11)12)6(9)3(2-13)14-5/h1H,2,13H2
• InChI Key： NYYXCIOPWSOUKA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1CN)Br)OC(F)(F)F

Computed Properties

• Exact Mass: 349.87
• Monoisotopic Mass: 347.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine, with the CAS number 1804543-25-6, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 2, bromine atoms at positions 3 and 6, and a trifluoromethoxy group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and development.

The synthesis of 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The use of transition metal catalysts and advanced reaction conditions has been pivotal in achieving these enhancements. This compound is often employed as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

In the field of pharmacology, 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets makes it a valuable tool in the design of novel therapeutic agents. Recent studies have highlighted its potential in targeting enzymes involved in metabolic disorders and inflammatory diseases. Researchers have also explored its role as a precursor for bioisosteric replacements, enhancing the bioavailability and efficacy of drug candidates.

The electronic properties of this compound are significantly influenced by its substituents. The trifluoromethoxy group introduces strong electron-withdrawing effects, while the bromine atoms contribute to both electron-withdrawing and steric effects. These characteristics make 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine an attractive candidate for applications in materials science. For instance, it has been investigated for use in organic electronics, where its ability to modulate charge transport properties is highly desirable.

In addition to its scientific applications, this compound has found utility in industrial processes. Its stability under various reaction conditions makes it suitable for use in large-scale manufacturing. Recent research has focused on its role as a catalyst or co-catalyst in asymmetric synthesis reactions, further expanding its versatility across different chemical disciplines.

The environmental impact of 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles to ensure safe handling and disposal practices. These findings are critical for maintaining sustainable chemical practices and minimizing ecological risks associated with its production and use.

In conclusion, 2-(Aminomethyl)-3,6-dibromo-4-(trifluoromethoxy)pyridine stands out as a versatile and multifaceted compound with wide-ranging applications across various scientific domains. Its unique structure and chemical properties continue to drive innovative research efforts, positioning it as a key molecule in the advancement of modern chemistry.